Cas no 25459-05-6 (ammonium cinnamate)

ammonium cinnamate structure
ammonium cinnamate structure
Product Name:ammonium cinnamate
CAS No:25459-05-6
MF:C9H11NO2
MW:165.189142465591
CID:913824
PubChem ID:6432274
Update Time:2025-04-19

ammonium cinnamate Chemical and Physical Properties

Names and Identifiers

    • ammonium cinnamate
    • azanium,3-phenylprop-2-enoate
    • DTXSID60424081
    • 25459-05-6
    • Inchi: 1S/C9H8O2.H3N/c10-9(11)7-6-8-4-2-1-3-5-8;/h1-7H,(H,10,11);1H3
    • InChI Key: PBLWYVAEJYQTLU-UHFFFAOYSA-N
    • SMILES: [O-]C(C=CC1C=CC=CC=1)=O.[NH4+]

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 41.1Ų
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